Cas no 935668-80-7 ((2R)-2-Azetidinemethanol Hydrochloride (1:1))

• Product Name: (2R)-2-Azetidinemethanol Hydrochloride (1:1)
• CAS No: 935668-80-7
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD28893161
• CID: 1058610
• PubChem ID: 68945111
• Update Time: 2025-05-24

(2R)-2-Azetidinemethanol Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Azetidinemethanol Hydrochloride (1:1)
• [(2R)-azetidin-2-yl]methanol hydrochloride
• A937591
• (R)-Azetidin-2-ylmethanol HCl
• AKOS027322164
• (2R)-2-AzetidineMethanol Hydrochloride (1
• (R)-Azetidin-2-ylmethanol hydrochloride
• [(2R)-azetidin-2-yl]methanol;hydrochloride
• SCHEMBL4180092
• (R)-2-Azetidinemethanol HCl
• 935668-80-7
• STR08863
• CS-0148326
• DB-257583
• (2R)-2-azetidinemethanol hydrochloride
• (2R)-azetidin-2-ylmethanol hydrochloride

• MDL： MFCD28893161
• Inchi： 1S/C4H9NO.ClH/c6-3-4-1-2-5-4;/h4-6H,1-3H2;1H/t4-;/m1./s1
• InChI Key： NNJFYVAXRAPUES-PGMHMLKASA-N
• SMILES： Cl.OC[C@H]1CCN1

Computed Properties

• Exact Mass: 123.0450916g/mol
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 46.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (2R)-2-Azetidinemethanol Hydrochloride (1:1)

Comprehensive Overview of (2R)-2-Azetidinemethanol Hydrochloride (1:1) (CAS No. 935668-80-7)

(2R)-2-Azetidinemethanol Hydrochloride (1:1), with the CAS number 935668-80-7, is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its azetidine ring and hydrochloride salt form, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in chiral building blocks like (2R)-2-Azetidinemethanol Hydrochloride (1:1) aligns with the pharmaceutical industry's focus on stereoselective synthesis and green chemistry. Researchers are increasingly exploring its applications in asymmetric catalysis and peptide mimetics, addressing modern challenges such as drug bioavailability and target specificity. Recent studies highlight its potential in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine.

From a synthetic perspective, CAS 935668-80-7 offers advantages due to its high enantiomeric purity and water solubility (enhanced by the hydrochloride moiety). These properties are critical for high-throughput screening (HTS) and combinatorial chemistry, which dominate current drug discovery pipelines. Industry professionals frequently search for scalable synthesis routes for this compound, reflecting the demand for cost-effective chiral intermediates.

Analytical characterization of (2R)-2-Azetidinemethanol Hydrochloride typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry—techniques central to quality control in API manufacturing. The compound's stability under physiological pH conditions makes it particularly relevant for prodrug development, a trending area in bioconjugation chemistry.

Emerging applications of 935668-80-7 include its use in metal-organic frameworks (MOFs) for drug delivery and as a template for molecular imprinting polymers (MIPs). These cutting-edge applications respond to the pharmaceutical industry's need for controlled-release formulations and biosensing platforms. The compound's azetidine scaffold also shows promise in antibiotic adjuvants, addressing global concerns about antimicrobial resistance (AMR).

Regulatory aspects of (2R)-2-Azetidinemethanol Hydrochloride (1:1) comply with ICH guidelines for impurities, with its pharmacopeial standards being frequently updated. The compound's patent landscape reveals ongoing innovation in continuous flow synthesis methods, reflecting the industry's shift toward process intensification. These developments align with ESG (Environmental, Social, and Governance) priorities in chemical manufacturing.

In conclusion, CAS 935668-80-7 represents a versatile chiral intermediate with expanding applications in modern drug development. Its relevance to personalized medicine, green synthesis, and advanced drug delivery systems positions it as a compound of enduring significance in medicinal chemistry. Future research directions likely include its incorporation into AI-designed molecular libraries and biodegradable therapeutics, addressing two of the most pressing demands in contemporary pharmaceutical science.